Cas no 158001-28-6 (5-amino-1-tert-butyl-pyrazole-4-carbonitrile)

5-amino-1-tert-butyl-pyrazole-4-carbonitrile structure
158001-28-6 structure
Product Name:5-amino-1-tert-butyl-pyrazole-4-carbonitrile
CAS No:158001-28-6
MF:C8H12N4
MW:164.207680702209
MDL:MFCD00128289
CID:94964
PubChem ID:2797454
Update Time:2025-04-18

5-amino-1-tert-butyl-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1-(1,1-dimethylethyl)-1H-Pyrazole-4-carbonitrile
    • BUTTPARK 51\09-68
    • 5-AMINO-1-(T-BUTYL)PYRAZOLE-4-CARBONITRILE
    • 5-AMINO-1-(TERT-BUTYL)PYRAZOLE-4-CARBONITRILE
    • 5-Amino-1-(tert-butyl)-1H-pyrazole-4-carbonitrile
    • 5-Amino-1-tert-butyl-1H-pyrazole-4-carbonitrile
    • 5-amino-1-tert-butylpyrazole-4-carbonitrile
    • 1-tert-butyl-4-cyano-5-aminopyrazole
    • 1-tert-butyl-5-amino-1H-pyrazole-4-carbonitrile
    • 5-amino-1-tert-butyl-1H-pyrazol-4-carbonitrile
    • 5-amino-1-tert-butyl-4-cyanopyrazole
    • 5-Amino-1-(tert-butyl)
    • Maybridge3_000247
    • aminotertbutylpyrazolecarbonitrile
    • WXEIWFYQLJCWSP-UHFFFAOYSA-N
    • HMS1431L05
    • SBB079070
    • STL42
    • 5-amino-1-tert-butyl-pyrazole-4-carbonitrile
    • MFCD00128289
    • SY110103
    • AKOS000260188
    • SCHEMBL810891
    • 158001-28-6
    • 1H-Pyrazole-4-carbonitrile,5-amino-1-(1,1-dimethylethyl)-
    • DTXSID10383917
    • FF-0752
    • 1H-Pyrazole-4-carbonitrile, 5-amino-1-(1,1-dimethylethyl)-
    • Z432066910
    • A3476
    • J-516645
    • EN300-42207
    • AM803271
    • AKOS008023531
    • IDI1_011634
    • FT-0681770
    • CS-0039033
    • SB12161
    • DB-413470
    • STL427158
    • MDL: MFCD00128289
    • Inchi: 1S/C8H12N4/c1-8(2,3)12-7(10)6(4-9)5-11-12/h5H,10H2,1-3H3
    • InChI Key: WXEIWFYQLJCWSP-UHFFFAOYSA-N
    • SMILES: N1(C(=C(C#N)C=N1)N)C(C)(C)C

Computed Properties

  • Exact Mass: 164.10600
  • Monoisotopic Mass: 164.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.6
  • XLogP3: 1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 92.9-94.5 ºC
  • Boiling Point: 325.7±27.0 °C at 760 mmHg
  • Flash Point: 150.8±23.7 °C
  • Refractive Index: 1.573
  • Solubility: Slightly soluble (1.4 g/l) (25 º C),
  • PSA: 67.63000
  • LogP: 1.67318
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-amino-1-tert-butyl-pyrazole-4-carbonitrile Security Information

5-amino-1-tert-butyl-pyrazole-4-carbonitrile Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-amino-1-tert-butyl-pyrazole-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB07260-1 G
5-amino-1-tert-butyl-pyrazole-4-carbonitrile
158001-28-6 95%
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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¥ 3,088.00 2021-05-07
TRC
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$ 316.00 2023-04-19
Fluorochem
061046-250mg
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Fluorochem
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5-Amino-1-tert-butyl-1H-pyrazole-4-carbonitrile
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Fluorochem
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5-amino-1-tert-butyl-pyrazole-4-carbonitrile Production Method

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